Cas no 3761-42-0 (Fenthion Sulfone)

• Product Name: Fenthion Sulfone
• CAS No: 3761-42-0
• MF: C₁₀H₁₅O₅PS₂
• MW: 310.326861619949
• CID: 312503
• PubChem ID: 329757060
• Update Time: 2025-08-04

Fenthion Sulfone Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-dimethyl O-[3-methyl-4-(methylsulfonyl)phenyl] ester
• Fenthion-sulfone
• dimethoxy-(3-methyl-4-methylsulfonylphenoxy)-sulfanylidene-λ⁵-phosphane
• Fenthion Sulfone
• Fenthione sulfone
• O,O-Dimethyl O-((4-methylthio)-m-tolyl)phosphorothioate sulfone
• O,O-Dimethyl O-(4-(methylsulfonyl)-m-tolyl) phosphorothioate
• Phosphorothioic acid,O,O-dimethyl O-(3-methyl-4-(methylsulfonyl)phenyl) ester
• PHOSPHOROTHIOIC ACID,O,O-DIMETHYL O-(4-(METHYLSULFONYL)-m-TOLYL) ESTER
• Phosphorothioic acid O,O-dimethyl O-[3-methyl-4-(methylsulfonyl)phenyl] ester
• dimethoxy-(3-methyl-4-methylsulfonylphenoxy)-sulfanylidene-lambda5-phosphane
• ZDHYERRNXRANLI-UHFFFAOYSA-N
• Phosphorothioic acid, O,O-dimethyl O-[4-(methylsulfonyl)-m-tolyl] ester
• YG5J2CSW37
• Phosphorothioic acid, O,O-dimethyl O-[3-methyl-4-(methylsulfonyl)phenyl] ester
• O,O-Dimethyl O-(3-methyl-4-(methylsulfonyl)phenyl) phosphorothioate
• 3761-42-0
• PHOSPHOROTHIOIC ACID, O,O-DIMETHYL O-(4-(METHYLSULFONYL)-m-TOLYL) ESTER
• AKOS015903360
• Phosphorothioic acid, O,O-dimethyl O-(3-methyl-4-(methylsulfonyl)phenyl) ester
• Fenthion-sulfone 1000 microg/mL in Acetone
• DTXSID6041975
• Q63396464
• SCHEMBL23646028
• O,O-Dimethyl o-[3-methyl-4-(methylsulfonyl)phenyl] thiophosphate #
• m-Cresol, 4-(methylsulfonyl)-, O-ester with O,O-dimethyl phosphorothioate
• Fenthion-sulfone 100 microg/mL in Ethyl acetate
• Fenthion-sulfone, PESTANAL(R), analytical standard
• NS00000669

• MDL： MFCD00155407
• Inchi： 1S/C10H15O5PS2/c1-8-7-9(15-16(17,13-2)14-3)5-6-10(8)18(4,11)12/h5-7H,1-4H3
• InChI Key： ZDHYERRNXRANLI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1C)OP(OC)(OC)=S)(=O)=O

Computed Properties

• Exact Mass: 310.01000
• Monoisotopic Mass: 310.009851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 419.2±55.0 °C at 760 mmHg
• Flash Point: 207.3±31.5 °C
• Refractive Index: 1.54
• Solubility: Almost insoluble (0.04 g/l) (25 º C),
• PSA: 112.11000
• LogP: 4.02600
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Fenthion Sulfone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2783
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• RTECS：TF9420000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R25; R50/53
• Packing Group：III
• Safety Term：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates

Additional information on Fenthion Sulfone

Fenthion Sulfone: A Comprehensive Overview

Fenthion Sulfone, also known by its CAS number 3761-42-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and applications. This compound is a derivative of fenthion, a well-known organophosphorus insecticide, and its sulfone functional group adds distinct characteristics that make it valuable in various fields. In this article, we will delve into the properties, applications, and the latest research findings related to Fenthion Sulfone.

The chemical structure of Fenthion Sulfone consists of a sulfone group (-SO₂-) attached to the fenthion backbone. This modification significantly alters the compound's physical and chemical properties compared to its parent compound. The sulfone group introduces increased stability and lipophilicity, making it suitable for a wide range of applications. Recent studies have highlighted the importance of understanding the stereochemistry and electronic effects of the sulfone group in enhancing the compound's reactivity and selectivity.

Fenthion Sulfone has found extensive use in the agricultural sector as an insecticide. Its ability to target specific pests while minimizing harm to non-target species has made it a preferred choice among farmers. Moreover, the compound's stability under various environmental conditions ensures its effectiveness over extended periods. Researchers have also explored its potential as a biopesticide, leveraging its natural origin and biodegradability to reduce environmental impact.

In addition to its agricultural applications, Fenthion Sulfone has shown promise in pharmaceutical research. The sulfone group's ability to form hydrogen bonds and interact with biological systems has led scientists to investigate its role in drug design. Recent studies have demonstrated that Fenthion Sulfone derivatives can inhibit certain enzymes associated with neurodegenerative diseases, opening new avenues for therapeutic interventions.

The environmental impact of Fenthion Sulfone is another area of active research. While the compound is biodegradable, its persistence in soil and water systems under different conditions requires further investigation. Studies have shown that microbial degradation plays a crucial role in breaking down the compound, but factors such as temperature and pH levels can influence this process. Understanding these dynamics is essential for developing sustainable agricultural practices that minimize ecological disruption.

Recent advancements in analytical techniques have enhanced our ability to study Fenthion Sulfone at a molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into the compound's structural dynamics and interaction mechanisms. These findings have not only improved our understanding of the compound but also paved the way for innovative applications in materials science and green chemistry.

In conclusion, Fenthion Sulfone (CAS No: 3761-42-0) is a versatile compound with significant potential across multiple industries. Its unique chemical properties, coupled with ongoing research efforts, continue to unlock new possibilities for its use. As scientists delve deeper into its mechanisms and applications, we can expect even more groundbreaking discoveries that will shape the future of pest control, drug development, and environmental sustainability.